Cas no 7766-36-1 (2-Propenamide,N-(4-methylphenyl)-)
7766-36-1 structure
Product Name:2-Propenamide,N-(4-methylphenyl)-
CAS No:7766-36-1
MF:C10H11NO
MW:161.200442552567
CID:581040
PubChem ID:263608
Update Time:2025-04-19
2-Propenamide,N-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide,N-(4-methylphenyl)-
- p-Acrylotoluidide
- 4-methyl-N-propylbenzylamine
- AC1NG02R
- AC1Q2Y59
- acrylic acid p-toluidide
- CTK4I1068
- N-(4-methylbenzyl)-N-propylamine
- N-(4-methylbenzyl)propylamine
- N-(4-methylphenyl)acrylamide
- N-(p-methylbenzyl)propylamine
- N-(p-methylphenyl)acrylamide
- N-(p-tolyl)acrylamide
- N-[4-toluyl]acrylamide
- N-4-methylphenyl acrylamide
- N-propyl-p-methylbenzylamine
- N-p-tolylacrylamide
- SureCN6397368
- NSC 98135
- p-Methylacrylanilide
- n-(4-methylphenyl)prop-2-enamide
- CNXASKVINSMOTB-UHFFFAOYSA-N
- N-(4-Methylphenyl)acrylamide #
- SCHEMBL648950
- DTXSID60998873
- AKOS003287397
- 7766-36-1
- BDBM50420528
- AM87597
- EN300-7463463
- CHEMBL2086478
- PD139254
- N11698
- NSC98135
- N-(p-tolyl)acryl-amide
- NSC-98135
- MFCD02375849
- Z440633654
-
- Inchi： 1S/C10H11NO/c1-3-10(12)11-9-6-4-8(2)5-7-9/h3-7H,1H2,2H3,(H,11,12)
- InChI Key： CNXASKVINSMOTB-UHFFFAOYSA-N
- SMILES： O=C(C=C)NC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 161.08413
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.071±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 141-142 ºC (water )
- Solubility: Very slightly soluble (0.21 g/l) (25 º C),
- PSA: 29.1
- LogP: 2.19250
2-Propenamide,N-(4-methylphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7463463-0.05g |
N-(4-methylphenyl)prop-2-enamide |
7766-36-1 | 95% | 0.05g |
$101.0 | 2024-05-23 | |
| Enamine | EN300-7463463-0.1g |
N-(4-methylphenyl)prop-2-enamide |
7766-36-1 | 95% | 0.1g |
$152.0 | 2024-05-23 | |
| Enamine | EN300-7463463-0.25g |
N-(4-methylphenyl)prop-2-enamide |
7766-36-1 | 95% | 0.25g |
$216.0 | 2024-05-23 | |
| Enamine | EN300-7463463-0.5g |
N-(4-methylphenyl)prop-2-enamide |
7766-36-1 | 95% | 0.5g |
$407.0 | 2024-05-23 | |
| Enamine | EN300-7463463-1.0g |
N-(4-methylphenyl)prop-2-enamide |
7766-36-1 | 95% | 1.0g |
$528.0 | 2024-05-23 | |
| Enamine | EN300-7463463-2.5g |
N-(4-methylphenyl)prop-2-enamide |
7766-36-1 | 95% | 2.5g |
$1034.0 | 2024-05-23 | |
| Enamine | EN300-7463463-5.0g |
N-(4-methylphenyl)prop-2-enamide |
7766-36-1 | 95% | 5.0g |
$1530.0 | 2024-05-23 | |
| Enamine | EN300-7463463-10.0g |
N-(4-methylphenyl)prop-2-enamide |
7766-36-1 | 95% | 10.0g |
$2269.0 | 2024-05-23 | |
| A2B Chem LLC | AH59228-50mg |
N-(p-tolyl)acrylaMide |
7766-36-1 | 95% | 50mg |
$142.00 | 2024-04-19 | |
| A2B Chem LLC | AH59228-100mg |
N-(p-tolyl)acrylaMide |
7766-36-1 | 95% | 100mg |
$195.00 | 2024-04-19 |
2-Propenamide,N-(4-methylphenyl)- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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